molecular formula C8H3F4NS B8443460 2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene

2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene

Cat. No. B8443460
M. Wt: 221.18 g/mol
InChI Key: CKARLDGUJQLIRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene is a useful research compound. Its molecular formula is C8H3F4NS and its molecular weight is 221.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Fluoro-1-isothiocyanato-3-trifluoromethyl-benzene

Molecular Formula

C8H3F4NS

Molecular Weight

221.18 g/mol

IUPAC Name

2-fluoro-1-isothiocyanato-3-(trifluoromethyl)benzene

InChI

InChI=1S/C8H3F4NS/c9-7-5(8(10,11)12)2-1-3-6(7)13-4-14/h1-3H

InChI Key

CKARLDGUJQLIRK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)N=C=S)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a two phase solution of 2-fluoro-3-trifluoromethyl-phenylamine (2 g, 11.17 mmole) in dichloromethane (40 ml) and sodium bicarbonate (6.57 g, 78.19 mmole) in water (30 ml) at 0° C. was added dropwise a solution of thiophosgene (1.28 g, 11.17 mmole) in dichloromethane (10 ml). After 2 hrs, the organic layer was separated, washed sequentially with 1M NaHCO3, brine and water. The organic layer was dried over Na2SO4, filtered and concentrated to yield 2.2 g (91%) of product as a viscous liquid. MS (ESI+) m/z 221 (M+H)+.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
6.57 g
Type
reactant
Reaction Step One
Quantity
1.28 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
91%

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